Methyl (E)-3-(3,4-difluorophenyl)but-2-enoate
Description
Methyl (E)-3-(3,4-difluorophenyl)but-2-enoate, also known as DFB, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DFB is a derivative of cinnamic acid and is used in the synthesis of various organic compounds.
Scientific Research Applications
Chemical Synthesis and Reactivity
Methyl (E)-3-(3,4-difluorophenyl)but-2-enoate and its related compounds have been extensively studied for their chemical reactivity and utility in organic synthesis. The regioselective catalyzed addition of proton-donor reagents to alkylcyclopropene carboxylate esters, including compounds structurally related to Methyl (E)-3-(3,4-difluorophenyl)but-2-enoate, has been explored to open new pathways in the synthesis of fluorinated organic compounds. This approach allows for the formation of various structurally complex and functionalized molecules, indicating the potential of these reactions in creating novel building blocks for further synthetic applications (Shapiro et al., 1988).
Potential in Medicinal Chemistry
Research on organotin(IV) complexes with amino acetate functionalized Schiff bases, which are structurally similar or related to Methyl (E)-3-(3,4-difluorophenyl)but-2-enoate, has demonstrated significant anticancer activity. These studies suggest that such complexes could serve as promising leads for the development of new anticancer drugs, showcasing the potential medicinal applications of compounds within this chemical family (Basu Baul et al., 2009).
Materials Science Applications
In the realm of materials science, the synthesis and characterization of copolymers using fluorinated acrylates and methacrylates, which can be related to the chemical family of Methyl (E)-3-(3,4-difluorophenyl)but-2-enoate, have been studied for their thermal, photochemical, and hydrolytic stability. These materials exhibit unique properties beneficial for various applications, including coatings and hydrophobic surfaces, highlighting the versatility and potential utility of such fluorinated compounds in developing advanced materials (Signori et al., 2006).
properties
IUPAC Name |
methyl (E)-3-(3,4-difluorophenyl)but-2-enoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10F2O2/c1-7(5-11(14)15-2)8-3-4-9(12)10(13)6-8/h3-6H,1-2H3/b7-5+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWZRLYGFHCWYCC-FNORWQNLSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)OC)C1=CC(=C(C=C1)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C(=O)OC)/C1=CC(=C(C=C1)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10F2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (E)-3-(3,4-difluorophenyl)but-2-enoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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